Cas no 59096-14-9 (acetylsalicylic acid, [carboxyl-14c])

acetylsalicylic acid, [carboxyl-14c] structure
59096-14-9 structure
Product Name:acetylsalicylic acid, [carboxyl-14c]
CAS No:59096-14-9
MF:C9H8O4
MW:182.149964332581
CID:949658
PubChem ID:53699567
Update Time:2025-04-19

acetylsalicylic acid, [carboxyl-14c] Chemical and Physical Properties

Names and Identifiers

    • acetylsalicylic acid, [carboxyl-14c]
    • 1-(2-nitro-1-imidazolyl)-3-(2-bromoethylamino)-2-propanol hydrobromide
    • 2-Chloro-N-(2,2-dichloro-1-cyano-vinyl)-acetamide
    • 3,3-dichloro-2-(2-chloro-acetylamino)-acrylonitrile
    • AC1LQGG4
    • Acetamide, 2-chloro-N-(2,2-dichloro-1-cyanoethenyl)-
    • CCG-2136
    • CTK0I7889
    • 59096-14-9
    • Inchi: 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)/i9+2
    • InChI Key: BSYNRYMUTXBXSQ-FOQJRBATSA-N
    • SMILES: O(C(C)=O)C1C=CC=CC=1[14C](=O)O

Computed Properties

  • Exact Mass: 182.04550072g/mol
  • Monoisotopic Mass: 182.04550072g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

acetylsalicylic acid, [carboxyl-14c] Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn R
  • Risk Phrases:22-36/37/38
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.